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An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive comparison of two generations of resin cement

from Ivoclar Vivadent: Variolink II and its successor, Variolink Esthetic. The document delves

into their chemical compositions, initiator systems, physical properties, and handling

characteristics, presenting quantitative data in structured tables and outlining the experimental

methodologies used for their evaluation. This guide is intended for researchers, scientists, and

professionals in the field of dental material science and development.

Executive Summary
Variolink II has long been considered a benchmark in adhesive resin cements, known for its

high strength and reliability.[1] Its successor, Variolink Esthetic, was developed to address the

demand for enhanced esthetics, particularly in terms of color stability and user-friendly

handling, without compromising physical performance.[1][2] The primary distinction lies in the

initiator system: Variolink Esthetic incorporates the patented, 100% amine-free Ivocerin® light

initiator, which significantly improves its color stability and resistance to discoloration over time.

[1][3][4][5] This innovation, coupled with advancements in filler technology and a refined shade

concept, marks a significant evolution in luting composites.

Chemical Composition and Initiator Systems
The fundamental difference between Variolink II and Variolink Esthetic lies in their

polymerization initiator systems. This directly impacts their chemical reactivity, color stability,
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and handling properties.

Variolink II utilizes a conventional dual-curing system. The light-curing component is based on

a camphorquinone/amine system, while the self-curing mechanism is a redox-initiated

polymerization.[6] While effective, the presence of tertiary amines can lead to a degree of

oxidation over time, potentially causing slight color shifts in the restoration.

Variolink Esthetic, by contrast, employs a revolutionary initiator technology. For light and dual

curing, it utilizes the patented light initiator Ivocerin®.[1][2][7] A key advantage of Ivocerin® is

that it is entirely free of amine co-initiators, which are a known source of discoloration in

conventional resin cements.[1][7] This results in exceptional color stability.[4][5] The self-curing

mechanism in the dual-cure (DC) version is based on a thiocarbamide hydroperoxide system,

which also avoids the use of amines.[1]

The monomer matrix of Variolink II is based on Bis-GMA, while Variolink Esthetic's matrix is

composed of urethane dimethacrylate (UDMA) and other methacrylate monomers.[1][8] The

filler composition has also been refined. Variolink II contains barium silicate glass and

ytterbium trifluoride (YbF₃), with a mean particle size of 1.0 µm.[6][9] Variolink Esthetic utilizes

ytterbium trifluoride and spheroidal mixed oxides, with a significantly smaller primary particle

size of 100-200 nm.[1] This reduction in filler size contributes to improved handling and higher

translucency in Variolink Esthetic.[1]

Polymerization Initiation Pathways
The following diagrams illustrate the fundamental differences in the light-curing initiation

pathways for Variolink II and Variolink Esthetic.
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Fig. 1: Variolink II Light-Curing Initiation
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Fig. 1: Variolink II Light-Curing Initiation
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Fig. 2: Variolink Esthetic Light-Curing Initiation
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Fig. 2: Variolink Esthetic Light-Curing Initiation

Quantitative Data Presentation
The physical properties of both resin cements have been evaluated according to the ISO 4049

standard for polymer-based restorative materials.[1][6] The following tables summarize the key

quantitative data for easy comparison.

Table 1: Comparison of Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1169904?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169904?utm_src=pdf-body
https://ivodent.hu/__docs/808_3388febb00586d0026f074e843073214.pdf
https://media.dentalcompare.com/m/25/Downloads/Variolink%20II%20-%20Variolink%20Veneer%20MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Variolink II
Variolink Esthetic
DC

Test Standard

Flexural Strength

(Dual-Cure)
107 MPa[6] 132 ± 7 MPa[1] ISO 4049

Flexural Modulus 4500 MPa[6] 6500 ± 500 MPa[1] ISO 4049

Compressive Strength 400 MPa[6] Not Available ISO 4049

Water Absorption (7

days)
18.5 µg/mm³[6] Not Available ISO 4049

Water Solubility (7

days)
0.0 µg/mm³[6] Not Available ISO 4049

Film Thickness 9 µm[6] < 10 µm ISO 4049

Radiopacity 450% Al[6][10] > 300% Al[1] ISO 4049

Table 2: Influence of Curing Mode on Flexural Strength and Modulus of Elasticity

Material Curing Mode
Flexural Strength
(MPa)

Modulus of
Elasticity (MPa)

Variolink II Light-Cure (Base only) 114 ± 6[1] 5500 ± 500[1]

Self-Cure (Base +

Catalyst)
107 ± 5[1] 6000 ± 500[1]

Dual-Cure (Base +

Catalyst)
132 ± 7[1] 6500 ± 500[1]

Variolink Esthetic DC Light-Cure 120 ± 10[1] Not specified

Self-Cure 120 ± 10[1] Not specified

Dual-Cure 130 ± 10[1] Not specified

Experimental Protocols
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The physical properties listed above are determined using standardized testing methodologies,

primarily those outlined in ISO 4049: Dentistry — Polymer-based restorative materials.[1][6][11]

Flexural Strength Test (Three-Point Bending Test)
This test measures the material's resistance to fracture under a bending load, indicating its

ability to withstand masticatory forces.

Methodology:

Specimen Preparation: Rectangular bar-shaped specimens (typically 25 mm x 2 mm x 2

mm) are prepared by injecting the mixed cement into a mold.[12][13][14]

Curing: The specimens are cured according to the manufacturer's instructions for the specific

mode being tested (light-cure, self-cure, or dual-cure). For light and dual curing, a high-

intensity dental curing light is used, often with overlapping exposures to ensure complete

polymerization.[14]

Storage: Post-curing, specimens are typically stored in distilled water at 37°C for 24 hours to

simulate oral conditions.[14]

Testing: The specimen is placed on two supports (with a defined span, e.g., 20 mm) in a

universal testing machine. A load is applied to the center of the specimen at a constant

crosshead speed (e.g., 0.75 mm/min) until fracture occurs.[12][14]

Calculation: The flexural strength (σ) in megapascals (MPa) is calculated from the fracture

load, the span between the supports, and the specimen's dimensions.

Water Sorption and Solubility
This test determines the amount of water absorbed by the material and the amount of soluble

material that leaches out, which can affect the material's dimensional stability and

biocompatibility.

Methodology:

Specimen Preparation: Disc-shaped specimens (typically 15 mm diameter and 1 mm

thickness) are prepared and cured.[15][16]
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Initial Conditioning: The specimens are placed in a desiccator and weighed repeatedly until a

constant mass (m₁) is achieved.[9]

Immersion: The conditioned discs are immersed in distilled water at 37°C for a specified

period, typically 7 days.[9][15][16]

Post-Immersion Weighing: After 7 days, the specimens are removed, blotted dry, and

weighed to determine the saturated mass (m₂).[9]

Re-Conditioning: The specimens are then returned to the desiccator and weighed until they

again reach a constant mass (m₃).[9]

Calculation:

Water Sorption (Wsp) is calculated in µg/mm³ using the formula: Wsp = (m₂ - m₃) / V,

where V is the volume of the specimen.

Water Solubility (Wsl) is calculated in µg/mm³ using the formula: Wsl = (m₁ - m₃) / V.

Film Thickness
This measurement is critical for luting cements as it determines the fit of the final restoration. A

low film thickness is desirable to ensure the restoration is fully seated.

Methodology:

Apparatus: The test is conducted using two optically flat circular glass plates.[11]

Material Application: A specified volume of mixed cement is placed at the center of the lower

glass plate.

Load Application: The second glass plate is placed on top, and a load of 150 N is applied

vertically onto the top plate.[17]

Measurement: After a set time, the thickness of the cement film between the two plates is

measured using a micrometer or other suitable device. The average of several

measurements is taken.
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Workflow and Handling Characteristics
Beyond physical properties, the clinical handling of a resin cement is paramount. Variolink
Esthetic was specifically designed to improve upon the handling of Variolink II.[1]
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Fig. 3: General Adhesive Cementation Workflow
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Fig. 3: General Adhesive Cementation Workflow
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A significant handling improvement in Variolink Esthetic is the ease of excess removal.[2][4]

[18] With Variolink II, excess material had to be meticulously removed while the cement was in

its non-polymerized state, which could be time-consuming.[1] Variolink Esthetic features a

"tack-curing" option, where a brief (2-second) exposure to a curing light brings the excess

cement to a gel-like consistency, allowing for easy and clean removal in larger pieces before

the final cure.[18]

Conclusion
Variolink Esthetic represents a significant advancement over Variolink II, primarily driven by

innovations in its initiator chemistry. The adoption of the amine-free Ivocerin® photoinitiator

provides superior color stability, a critical factor for highly esthetic restorations. While both

materials exhibit robust physical properties suitable for the permanent cementation of ceramic

and composite restorations, Variolink Esthetic demonstrates higher flexural strength and

modulus in its dual-cured formulation. Furthermore, refinements to the filler system and

rheological properties in Variolink Esthetic have resulted in more user-friendly handling,

particularly concerning the simplified removal of excess cement. For applications where long-

term esthetics and color fidelity are paramount, Variolink Esthetic offers a chemically

advanced and clinically refined solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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